Cas no 59806-74-5 (Spiniferin 2)
Spiniferin 2 structure
Product Name:Spiniferin 2
CAS No:59806-74-5
Molecular Formula:C15H16O
Molecular Weight:212.287
CID:2025259
PubChem ID:23425036
Spiniferin 2 Properties
Names and Identifiers
-
- Spiniferin 2
- spiniferin-2
- 5,10-Dihydro-8,9-dimethyl-4H-benzo[5,6]cyclohepta[1,2-b]furan
- 59806-74-5
- DB-306281
-
- InChIKey： MNDUESJSVMCJBR-UHFFFAOYSA-N
- Inchi： InChI=1S/C15H16O/c1-10-3-4-12-5-6-13-7-8-16-15(13)9-14(12)11(10)2/h3-4,7-8H,5-6,9H2,1-2H3
- SMILES： Cc1ccc2CCc3ccoc3Cc2c1C
Computed Properties
- Exact Mass: 212.120115130Da
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 212.120115130Da
- Heavy Atom Count: 16
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.085
- Topological Polar Surface Area: 13.1Ų
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